Harmonics brought about by a large number of impulsive and non-linear loads connected to the grid has led to new challenges in regional carbon emission management. The existence of harmonics increases the consumption of power equipment, and the transformation of signal forms makes the accuracy of carbon measurement questioning, which damages fairness and is not conducive to a carbon trading market construction and the purpose of precise carbon verification. This paper proposes that the harmonic level of each node is monitored during carbon metering of the distribution network; carbon metering results are corrected based on the correction amount of harmonic carbon. Harmonic separation and electric carbon conversion of the current-containing harmonic source are conducted on the IEEE-33 node. The results show that harmonic carbon does exist. Carbon metering results are affected when the power quality is seriously distorted, which is not conducive to establishing a carbon metering trading market.

Expanding populations and growing economies result in higher energy needs. Meeting this increasing demand, while lowering carbon emissions, calls for a broad energy mix and commercial deployment of solutions like carbon capture and carbon removal technologies. The scale-up of these solutions is partially hindered by the lack of materials-related information, particularly in the case of solid adsorption-based carbon capture technologies. Furthermore, experimental measurement parameters used and how data is presented lack uniformity, which makes material comparisons extremely difficult. This review examines the current state of solid sorbent characterization for carbon capture, exploring physical and chemical properties, performance parameters, and process indicators. Adsorbent performance parameters demonstrate to be the crucial link between intrinsic material properties and the overall adsorption process effectiveness and therefore are the focus of this work. This paper outlines the relevant techniques used to measure Key Performance Indicators (KPIs) related to adsorption performance such as CO2 adsorption capacity, selectivity, kinetics, ease of regeneration, stability, adsorbent cost, and environmental impact. Additionally, this study highlights the relevant experimental conditions for diluted versus concentrated CO2 streams. Lastly, efforts in harmonizing experimental data sets are considered, and an outlook on solid sorbent characterization for carbon capture processes is presented. Overall, the aim of this work is to provide the reader a critical understanding of KPIs from atomic to process scale, highlighting the importance of experimental data throughout.

The digital transformation and the associated challenges for the energy transition and society remain a challenge due to the increasing number of e-charging stations and heat pumps. Nevertheless, the rollout of smart meters selected in Germany affects only a small proportion of the available consumers. Therefore, the aim of this work is to determine the current status of this technology in companies and to answer the question of which factors influence implementation. For this purpose, data from a case study with 386 companies were used. The focus was on the current status of the technology in companies and their knowledge about the technology. The data were recorded during on-site inspections with the help of an energy consultant. In addition, the frequencies of the answers and the implementation of efficiency measures of selected cross-cutting technologies were compared between companies with a smart meter and companies with an analog meter. Our evaluation revealed that 1) 82 percent of companies have a commitment to implementation. 2) Of these, 10 percent have installed a smart meter. 3) Many of the companies were either unaware of the commitment or did not even know what a smart meter was. 4) Companies with a smart meter have implemented more measures in lighting, energy monitoring, energy purchasing and peak load management than companies with an analog meter. To increase implementation and, thus, usage, companies need to be made much more aware. In addition, there is still a lack of value-added services.

To advocate the adoption of electric vehicle (EV) technologies, this paper studies a practical operating paradigm for running a charge park vehicle-to-grid (V2G) service business. The operating paradigm consists of a service agreement and two consecutive day-ahead analyses. Specifically, i) the service agreement underpins the communication pattern between the EV owners and the V2G service operator, ii) day-ahead analysis-I estimates the V2G energy reserve distribution, and iii) day-ahead analysis-II aims to maximize profit by optimizing decision variables for the scheduled day, such as the output period and sale price of the V2G energy. Correspondingly, the contributions of this paper are three-fold. First, the major principles behind the design of a service agreement are highlighted, and a practical service agreement that abides by the principle is formed. Second, for day-ahead analysis-I, this paper proposes a V2G energy reserve modeling method for the rapid estimation of V2G energy reserve distribution, which is applied to a case study of New York City working and recreational environment charge parks. Third, for day-ahead analysis-II, an evaluation framework is proposed, which provides various metrics for characterizing the V2G output capacity. The metrics evaluation and profit maximization methods are presented with theoretical results and are verified also by computer experiments. For example, we show that for the simulated environment with peak time-of-use hours [13:00, 16:00] and V2G output period [13:00, 14:00], the V2G output power threshold 61 kW selected by our method achieves almost the maximum scheduled day profit (true maximum achieved at 60 kW).

It is crucial for the corporate sector to set aside a reasonable proportion of revenues for a sustainable corporate environment to transfer favorable and long-lasting impact to the upcoming generations. This study analyzed the impact of firm performance (FP) of the 25 energy sector sample firms of the Shanghai stock exchange (SSE) on corporate social responsibility (CSR) for the period 2011–2020 in light of the role of the intervening variable, corporate governance (CG). The data of the sample firms were analyzed and tested through multiple regression and structural equation models. This study is conducted in a developed economy with the rare mediator of CG to attempt to fill the gap of the previous studies conducted in a specific region of developing economies. The results show a pivotal role of FP in favorable CSR practices. In addition, the more established CG mechanism, as a mediator, has a considerable role between the predictor and predicted variables in the study. It is concluded from the results that firms in developed economies are more sustainability conscious than developing countries’ firms in terms of CG and CSR practices, which has been observed from the findings of the previously conducted studies in developing nations. Furthermore, structural equation model analysis values of βs for return on assets (ROA = 0.48), return on equity (ROE = 0.65), return on sales (ROS = 0.80), and debt-ratio (LIB = 0.40) considerably affects FP in the sample firms. It is also observed from the correlation matrix that FP indicators (ROA, ROS, ROE, and LIB) have positive as well as significant effects on CG and CSR practices. This study’s detailed policy implications are provided in the conclusion section.

High fructose corn syrup (HFCS) 55 (HFCS55) is a sweetener made from corn composed of 55% fructose and a mix of glucose and minor amounts of short chain oligosaccharides. It is widely used in food applications as a sweetener, preservative, flavor enhancer, moisture retainer, and to provide texture. The objective of this study was to assess the cradle-to-gate environmental impacts of average U.S. production of HFCS55. Our assessment was based on confidential primary data supplied by 13 participating facilities, including material and energy inputs and emissions for milling, refining and coproduct drying. We estimated life cycle impacts using the Tool for the Reduction and Assessment of Chemical and Environmental Impacts (TRACI 2.1). Additional impact categories were included for land use (midpoint H), Global Warming Potential (100 years) (GWP), and Cumulative Energy Demand. Environmental hotspots identified in the production of HFCS55 indicated that direct emissions from the conversion process contribute over 50% of the global warming potential, as well as the overwhelming bulk of energy and fuels used in the system, 35%–40% of acidification and ecotoxicity impact potentials and potential respiratory effects caused by particulate matter. Coal and natural gas extraction and combustion accounted for 70%–90% of the global warming impacts for process heat and power, and their extraction also contribute significantly to acidification and ecotoxicity. About 40% of the global warming potential for HFCS55 was generated by fuel used in processing for the aggregated industry average HFCS55. Nearly half of the HFCS55 was produced in facilities that utilize coal in cogeneration of steam and electricity, and that grouping had almost 20% higher impact than the U.S. aggregated. Replacing coal in the industry average with natural gas could lower impact about 20%; for the coal-using cogeneration group, that benefit would be larger. Replacing all coal and natural gas with biogas from process residues potentially could more than halve the global warming potential depending on which grouping a facility was in, although this scenario needs further evaluation. A sensitivity analysis of energy replacement options for HFCS55 showed that transition from coal to natural gas or other energy sources would lower the GWP and other impacts. This assessment was the first study of its kind; further work is needed to explicitly define areas for industry improvement. This study focuses primarily on High Fructose Corn Syrup (HFCS), specifically HFCS55, production. This work addresses that crucial gap by providing the most up-to-date, industry-relevant life cycle assessment (LCA) and associated life cycle inventory available for corn wet milling and HFCS55 and other products. It also provides a life cycle inventory for the production of U.S. corn used for wet milling and refining. Prior to this work, there are no published analyses of the life cycle environmental impacts of HFCS 55 (or associated sweeteners) reflecting industry practice from primary data at industry scale. Indeed, there are very few assessments of the environmental impact of HFCS as a product, industry-scale or otherwise.

In this study, a novel fluidic oscillator suitable for use as a key component of a flow control device is proposed and investigated through numerical simulations. The new layout adds resonators to a typical fluidic oscillator with dual feedback channels, and the length of the feedback loop is designed to be adjustable. This fluidic oscillator with movable feedback channels and resonators can generate a jet with an adjustable frequency, and it has smaller total pressure loss than the baseline model. Numerical results show that the movement of the feedback channels regulates the degree of coupling between the feedback channels and resonators to generate different orders of jet frequencies. This self-excited fluidic oscillator with adjustable jet frequency is more adaptive than typical designs when dealing with complex flow separation conditions, and it will be more stable because the frequency adjustment requires neither high-frequency movable mechanisms nor external energy input. Moreover, the frequency switching phenomenon is observed in special cases, which may help improve the efficiency of the compressor blades with a drastically changed dominant frequency under off-design conditions or with multiple dominant frequencies, such as tip leakage flow and shock–boundary layer interaction.

The proposal of the dual carbon policy has put forward new requirements for the planning of wind power photovoltaic energy storage, which should not only meet economic requirements but also consider the timeliness of carbon reduction. Particularly, in recent years, there has been a contradiction between energy waste and power shortage in some regions of China, which needs to be resolved through reasonable planning of the capacity of multi energy systems. Based on the aforementioned background, this paper uses system dynamics simulation to analyze the efforts that should be made to maintain a stable energy balance between wind–solar power generation output and energy storage capacity when considering the cost of the power side and the demand response level of the load side. We assume a development plan for wind and solar energy, and optimize the allocation of energy storage capacity under these conditions to meet the balance requirements of carbon reduction and investment cost reduction. We use system dynamics simulation to simulate the energy storage demand under the demand response. In order to achieve the near-zero carbon goal, this paper discusses the reasonable state of a power energy structure based on different carbon emission reduction goals. Finally, we discovered the relationship between investment costs and carbon reduction targets as increasing carbon reduction targets will greatly increase investment costs and provide some suggestions for planning.

Electric vehicle (EV) users’ driving requirement is restricted by the long charging period and high cost. In this paper, a hierarchical transactive power exchange method on expressways is proposed to eliminate range anxiety faced by EV users and further reduce their cost. When EVs are driven on expressways, battery swapping is considered the suitable power exchange mode due to high efficiency and adjustability. EVs are scheduled to supplement energy in battery swapping stations (BSSs) according to the remaining energy and battery swapping cost. Then, the power exchange among batteries and the power grid in BSSs is optimized for reducing the operation cost. In the optimization process, battery-to-battery and battery-to-grid modes are considered for reducing the power cost in the high electric price period. Some EVs release battery energy in designated BSSs and supplement energy in other BSSs. It reduces fast charging power of the battery and operation costs in designated BSSs. Several case studies are presented to validate the effectiveness and economy of the proposed method.

There is no doubt that transformer plays a fundamental role in power system. At the same time, transformer winding fault diagnosis is an important topic. Many works put the most emphasis on the identification of fault type and degree, while ignoring the fault location. However, fault location is an urgent problem to be solved, which is worth studying and discussing. The contribution of this paper lies in the location of Disk space variation (DSV) fault. The introduction of digital twin can solve the problem of insufficient fault cases, and pave the way for the intellectualization of fault diagnosis. In this paper, the digital twin of transformer winding is established based on double ladder network, in which the distributed parameters are calculated by finite element method. Frequency response analysis (FRA) is one of the most widely accepted methods for transformer winding mechanical deformation fault diagnosis. Aiming at the interpretation code of FRA, this paper disproves the view that phase information is useful. Then, by extracting the mathematical index of FRA, multi-layer perceptron (MLP) is trained and DSV fault location is realized. In addition, the popular support vector machine is also compared with the MLP model in this paper, which further highlights the advantages of MLP. The proposed method is verified by an actual transformer, and the results are satisfactory.